Cas no 1256633-29-0 (Methyl 3-Chloro-4-(4-methylpiperazino)benzoate)

Methyl 3-Chloro-4-(4-methylpiperazino)benzoate is a synthetic organic compound featuring a benzoate ester core substituted with a chloro group and a 4-methylpiperazino moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The chloro group enhances electrophilic reactivity, while the methylpiperazino substituent contributes to solubility and binding affinity in target interactions. Its well-defined molecular architecture ensures consistent performance in coupling reactions and derivatization processes. The compound is typically characterized by high purity and stability, making it suitable for research and development in medicinal chemistry and material science. Proper handling and storage are recommended to maintain its integrity.
Methyl 3-Chloro-4-(4-methylpiperazino)benzoate structure
1256633-29-0 structure
Product Name:Methyl 3-Chloro-4-(4-methylpiperazino)benzoate
CAS No:1256633-29-0
MF:C13H17ClN2O2
MW:268.739282369614
MDL:MFCD18071042
CID:1056424
PubChem ID:77174647
Update Time:2025-05-20

Methyl 3-Chloro-4-(4-methylpiperazino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-Chloro-4-(4-methylpiperazino)benzoate
    • Methyl 3-chloro-4-(4-methyl-1-piperazinyl)benzoate
    • 1256633-29-0
    • CS-0036701
    • A910521
    • DB-062395
    • DTXSID001171987
    • SY011951
    • MFCD18071042
    • Benzoic acid, 3-chloro-4-(4-methyl-1-piperazinyl)-, methyl ester
    • AKOS027256058
    • Methyl 3-chloro-4-(4-methylpiperazin-1-yl)benzoate
    • W12450
    • MDL: MFCD18071042
    • Inchi: 1S/C13H17ClN2O2/c1-15-5-7-16(8-6-15)12-4-3-10(9-11(12)14)13(17)18-2/h3-4,9H,5-8H2,1-2H3
    • InChI Key: CCHYJZXLHBLDSG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)C=CC=1N1CCN(C)CC1

Computed Properties

  • Exact Mass: 268.09800
  • Monoisotopic Mass: 268.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • PSA: 32.78000
  • LogP: 1.88130

Methyl 3-Chloro-4-(4-methylpiperazino)benzoate Pricemore >>

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